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Compound of Interest |

Compound Name: 4-Methylpentanoic anhydride
CAS No.: 83594-04-1
Cat. No.: B1502227

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of 4-methylpentanoic anhydride, a
derivative of isocaproic acid. While the specific historical record of its discovery is not
extensively documented, this document elucidates the foundational synthetic principles that led
to its creation, details modern preparative methodologies, and explores its physicochemical
characteristics and potential applications in organic synthesis and drug development.

Introduction to 4-Methylpentanoic Anhydride

4-Methylpentanoic anhydride, also known as isocaproic anhydride, is the symmetrical
anhydride of 4-methylpentanoic acid. Its structure features two isocaproyl groups linked by an
oxygen atom. As an acid anhydride, it serves as a reactive acylating agent, enabling the
introduction of the 4-methylpentanoyl group into various molecules. This functionality is of
significant interest in the synthesis of fine chemicals, pharmaceuticals, and fragrances. The
parent carboxylic acid, 4-methylpentanoic acid (isocaproic acid), is a branched-chain fatty acid.
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Molecular Structure:

Caption: Chemical structure of 4-Methylpentanoic anhydride.

Historical Context and Evolution of Synthesis

The synthesis of organic acid anhydrides has been a fundamental transformation in organic
chemistry for over a century.[2] Early methods for preparing symmetrical acid anhydrides
involved the high-temperature dehydration of two equivalents of a carboxylic acid.[3] While
effective for simple anhydrides like acetic anhydride, this method is often too harsh for more
complex molecules and can lead to decomposition.

A significant advancement was the reaction of an acyl chloride with a carboxylate salt.[4][5]
This approach provided a milder and more general route to both symmetrical and
unsymmetrical anhydrides. The development of various dehydrating agents in the 20th century
further expanded the synthetic chemist's toolkit, allowing for the formation of acid anhydrides
under a range of conditions.[6]

While a specific "discovery" of 4-methylpentanoic anhydride is not prominent in the historical
literature, its synthesis would have become feasible with the establishment of these general
methods.

Modern Synthetic Methodologies

Contemporary approaches to the synthesis of 4-methylpentanoic anhydride focus on
efficiency, mild reaction conditions, and high yields. These methods typically involve the use of
a dehydrating agent or the activation of the parent carboxylic acid.

Synthesis via Dehydration with a Coupling Agent

A common and effective method for preparing acid anhydrides from carboxylic acids is the use
of a dehydrating coupling agent. Dicyclohexylcarbodiimide (DCC) is a classic example of such
a reagent.

Reaction Scheme:
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Reactants Products

(Dicyclohexyl-carbodiimide (DCC)) {Dicyclohexylurea (DCU))

(2 x 4-Methylpentanoic Acid)f—b(&Methylpentanoic Anhydride)

Click to download full resolution via product page

Caption: Synthesis of 4-methylpentanoic anhydride using DCC.
Experimental Protocol:

¢ Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert
atmosphere (e.g., nitrogen or argon), dissolve 2 equivalents of 4-methylpentanoic acid in a
suitable anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

e Addition of DCC: Cool the solution to 0 °C in an ice bath. Slowly add a solution of 1
equivalent of dicyclohexylcarbodiimide (DCC) in the same anhydrous solvent.

» Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-24
hours. The formation of a white precipitate (dicyclohexylurea, DCU) will be observed.

o Workup: Filter the reaction mixture to remove the DCU precipitate. Wash the filtrate with a
saturated aqueous solution of sodium bicarbonate to remove any unreacted carboxylic acid,
followed by a wash with brine.

 Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate,
filter, and concentrate under reduced pressure. The crude 4-methylpentanoic anhydride
can be further purified by vacuum distillation.

Synthesis from 4-Methylpentanoyl Chloride

An alternative route involves the reaction of 4-methylpentanoyl chloride with the sodium salt of
4-methylpentanoic acid.
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Reaction Scheme:

Reactants Products

(Sodium 4-Methylpentanoate) {Sodium Chloride)

(4-Methylpentanoyl ChIoride}—b(4-Methylpentanoic Anhydride)

Click to download full resolution via product page

Caption: Synthesis from 4-methylpentanoyl chloride.
Experimental Protocol:

o Preparation of Sodium Salt: Prepare sodium 4-methylpentanoate by reacting 4-
methylpentanoic acid with one equivalent of sodium hydroxide or sodium bicarbonate in an
appropriate solvent, followed by removal of the solvent.

¢ Reaction: Suspend the anhydrous sodium 4-methylpentanoate in an inert, anhydrous solvent
(e.g., diethyl ether or THF). To this suspension, add one equivalent of 4-methylpentanoyl
chloride dropwise at room temperature with vigorous stirring.

e Reaction Monitoring: The reaction progress can be monitored by techniques such as thin-
layer chromatography (TLC) or gas chromatography (GC).

o Workup: After the reaction is complete, filter off the sodium chloride precipitate.

 Purification: The filtrate, containing the desired anhydride, is then concentrated under
reduced pressure. Purification is typically achieved by vacuum distillation.

Physicochemical Properties and Characterization

The physical and chemical properties of 4-methylpentanoic anhydride are essential for its
handling, application, and characterization.
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Property Value Reference
Molecular Formula C12H2203 [7]
Molecular Weight 214.30 g/mol [7]

Boiling Point (Predicted) 2449+8.0°C [8]

Density (Predicted) 0.940 £ 0.06 g/cm3 [8]

CAS Number 83594-04-1 [71[8]

Spectroscopic Characterization:

While specific spectra for 4-methylpentanoic anhydride are not readily available in public
databases, its structure can be confirmed by standard spectroscopic methods:

¢ Infrared (IR) Spectroscopy: The IR spectrum would be expected to show two characteristic
C=0 stretching bands for the anhydride functional group, typically in the regions of 1830-
1800 cm~—tand 1775-1740 cm™1,

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR would show signals corresponding to the protons of the isobutyl group and the
two methylene groups of the pentanoyl chain.

o 13C NMR would show a characteristic signal for the carbonyl carbon of the anhydride,
typically in the range of 160-175 ppm, in addition to the signals for the aliphatic carbons.

e Mass Spectrometry (MS): Mass spectrometry would show the molecular ion peak and
characteristic fragmentation patterns.

Applications in Organic Synthesis and Drug
Development

4-Methylpentanoic anhydride is a valuable reagent in organic synthesis, primarily as an
acylating agent. Its applications are particularly relevant in the development of pharmaceuticals
and other bioactive molecules.
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Synthesis of Esters and Amides

The anhydride reacts with alcohols and amines to form the corresponding esters and amides,
respectively. These reactions are often catalyzed by a base, such as pyridine or triethylamine,
which also serves to neutralize the carboxylic acid byproduct.

General Reaction Scheme:

Reactants Products

(Nucleophile (Alcohol or Amine)}—b(4-Methylpentanoic Acid)

(4-Methylpentanoic Anhyd ride) {Ester or Amide)

Click to download full resolution via product page

Caption: Acylation using 4-methylpentanoic anhydride.

The isocaproyl moiety is present in some natural products and pharmaceuticals. The use of 4-
methylpentanoic anhydride provides a direct method for incorporating this structural motif.

Friedel-Crafts Acylation

In the presence of a Lewis acid catalyst (e.g., AlICl3), 4-methylpentanoic anhydride can be
used to acylate aromatic rings in a Friedel-Crafts reaction. This is a fundamental carbon-carbon
bond-forming reaction in organic chemistry.

Conclusion

4-Methylpentanoic anhydride, while not having a storied history of discovery, is a valuable
and versatile reagent in the arsenal of the modern synthetic chemist. Its preparation is based
on well-established principles of organic synthesis, and its utility as an acylating agent makes it
relevant to researchers in academia and industry, particularly in the fields of medicinal
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chemistry and materials science. A thorough understanding of its synthesis, properties, and
reactivity is key to its effective application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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